Cas no 168473-14-1 (1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H.)

• Product Name: 1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H.
• CAS No: 168473-14-1
• MF: C₂₂H₃₈O₄
• MW: 366.534727573395
• CID: 905056
• PubChem ID: 3612688
• Update Time: 2025-07-23

1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H. Chemical and Physical Properties

Names and Identifiers

• 1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H.
• 14-(2-methylprop-2-enoyloxy)tetradecyl 2-methylprop-2-enoate
• 1,14-tetradecanediol dimethacrylate
• 2-Propenoic acid, 2-Methyl-, 1,14-tetradecanediyl ester
• 2-methyl-2-Propenoic acid 1,1'-(1,14-tetradecanediyl) ester
• DTXSID10394189
• D81376
• BS-46035
• CS-0433516
• 168473-14-1
• Tetradecane-1,14-diyl bis(2-methylacrylate)
• SCHEMBL2021266
• 14-[(2-METHYLPROP-2-ENOYL)OXY]TETRADECYL 2-METHYLPROP-2-ENOATE

• Inchi： 1S/C22H38O4/c1-19(2)21(23)25-17-15-13-11-9-7-5-6-8-10-12-14-16-18-26-22(24)20(3)4/h1,3,5-18H2,2,4H3
• InChI Key： PYLRGSOFJMYQNO-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)=O)CCCCCCCCCCCCCCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 402.29826
• Monoisotopic Mass: 366.277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 19
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 0.935 g/mL at 25 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.462(lit.)
• PSA: 115.06

1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H. Security Information

• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：3
• Hazard Category Code： 43
• Safety Instruction： 26-36
• Hazardous Material Identification：

Additional information on 1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H.

Introduction to 1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H (CAS No. 168473-14-1)

1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H, with the chemical identifier CAS No. 168473-14-1, is a specialized monomer that has garnered significant attention in the field of advanced polymer chemistry and material science. This compound, characterized by its long aliphatic chain and methacrylate functional groups, serves as a versatile building block for the synthesis of high-performance polymers. Its unique structural properties make it particularly valuable in applications ranging from coatings and adhesives to biomedical materials and specialty resins.

The molecular structure of 1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H consists of a linear hydrocarbon backbone with methacrylate groups at both ends. This configuration imparts exceptional flexibility and thermal stability to the resulting polymers, making them suitable for demanding environments. The long carbon chain also enhances the material's compatibility with various substrates, facilitating strong adhesion in composite materials.

In recent years, research into novel polymers for biomedical applications has highlighted the potential of 1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H due to its biocompatibility and ability to form hydrogels. Studies have demonstrated its efficacy in developing drug delivery systems, tissue engineering scaffolds, and wound healing materials. The methacrylate groups allow for facile crosslinking via photopolymerization, enabling the creation of porous structures that mimic natural extracellular matrices.

One of the most compelling aspects of 1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H is its role in sustainable chemistry. The compound's aliphatic nature reduces reliance on aromatic-based monomers, which are often derived from non-renewable resources. This shift toward bio-based or renewable feedstocks aligns with global efforts to develop greener materials without compromising performance. Recent advancements in catalytic polymerization techniques have further optimized the synthesis of 1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H, improving yield and reducing waste.

The industrial applications of 1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H extend beyond biomedicine into the automotive and aerospace sectors. Its incorporation into polymer blends enhances mechanical strength and durability while maintaining lightweight properties ideal for fuel-efficient vehicles. Additionally, its UV resistance makes it suitable for outdoor coatings that require long-term stability against environmental degradation.

From an academic perspective, the study of 1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H has contributed to a deeper understanding of polymer dynamics and functionality. Researchers are exploring its behavior under different curing conditions and its interactions with other monomers to develop hybrid polymers with tailored properties. These studies not only advance theoretical knowledge but also pave the way for innovative material solutions.

The future prospects for 1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H are promising, with ongoing research focusing on expanding its utility in smart materials and nanotechnology. For instance, its ability to form stable gels when combined with nanoparticles opens up possibilities for high-performance composites with enhanced electrical or thermal conductivity. Such developments could revolutionize industries requiring advanced functional materials.

In conclusion,1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H (CAS No. 168473-14-1) represents a cornerstone in modern polymer chemistry. Its unique properties enable the creation of materials that meet stringent requirements across multiple sectors while adhering to sustainable practices. As research continues to uncover new applications and refine manufacturing processes,1,14-TETRADECANEDIOL DIMETHACRYLATE, TEC H is poised to remain at the forefront of material innovation.